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Compound of Interest

Compound Name: Clothianidin-d3

Cat. No.: B15556143 Get Quote

An In-depth Technical Guide to Clothianidin-d3

This technical guide provides a comprehensive overview of Clothianidin-d3, a deuterated

isotopologue of the neonicotinoid insecticide Clothianidin. It is intended for researchers,

scientists, and professionals in drug development and analytical chemistry who require detailed

information on this compound for its use as an internal standard in quantitative analyses.

Core Compound Information
Clothianidin-d3 serves as an essential internal standard for the accurate quantification of

Clothianidin in various matrices. Its physical and chemical properties are crucial for developing

analytical methods.

Chemical Identity and Properties
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Property Value Source

CAS Number 1262776-24-8 [1][2][3][4]

Synonym

(E)-1-(2-Chloro-5-

thiazolylmethyl)-3-(methyl-

d3)-2-nitroguanidine,

Clothianidin-d3 (N'-methyl-d3)

[1][3]

Molecular Formula C₆D₃H₅ClN₅O₂S [1][3]

Molecular Weight 252.70 g/mol [1][3][5]

Appearance White to off-white solid powder [1][6]

Purity ≥97.0% (HPLC) [3][6]

SMILES String
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Chemical Structure
The chemical structure of Clothianidin-d3 is characterized by the substitution of three

hydrogen atoms with deuterium atoms on the methyl group.

Caption: Chemical structure of Clothianidin-d3.

Mechanism of Action of Parent Compound
Clothianidin-d3 is used as an analytical standard. The biological activity is associated with its

non-labeled parent compound, Clothianidin. Clothianidin is a neonicotinoid insecticide that acts

as an agonist on the nicotinic acetylcholine receptors (nAChRs) in insects.[6][7] This leads to

an overstimulation of the central nervous system, resulting in paralysis and death of the insect.

[6][7]
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Caption: Simplified mechanism of action for Clothianidin.

Synthesis Outline
The synthesis of Clothianidin-d3 is not explicitly detailed in the provided literature, but a

general synthesis for Clothianidin is available and can be adapted. A plausible route involves

using a deuterated starting material, such as methyl-d3-amine, in a multi-step reaction. The

general synthesis of clothianidin involves the reaction of 1-methyl-5-propyl-2-nitroimino-

hexahydro-1,3,5-triazine with 2-chloro-5-chloromethylthiazole, followed by decomposition in

dilute hydrochloric acid.[8][9]

Step 1: Condensation Reaction

Step 2: Decomposition

1-methyl-5-propyl-2-nitroimino-
hexahydro-1,3,5-triazine

Intermediate Product

2-chloro-5-chloromethylthiazole

Clothianidin

Dilute Hydrochloric Acid

Click to download full resolution via product page

Caption: General synthesis pathway for Clothianidin.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15556143?utm_src=pdf-body-img
https://www.benchchem.com/product/b15556143?utm_src=pdf-body
https://eureka.patsnap.com/patent-CN103242258A
https://patents.google.com/patent/CN103242258A/en
https://www.benchchem.com/product/b15556143?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Clothianidin-d3 is primarily used as an internal standard in chromatographic methods for the

determination of Clothianidin residues.

General Workflow for Residue Analysis

The typical workflow for analyzing Clothianidin residues using Clothianidin-d3 involves sample

extraction, cleanup, and subsequent analysis by a sensitive analytical instrument.

Sample Collection
(e.g., Milk, Pollen, Soil)

Spiking with
Clothianidin-d3 Internal Standard

Extraction with Solvent
(e.g., Acetonitrile, Methanol)

Solid Phase Extraction (SPE)
or Filtration

UHPLC-MS/MS Analysis

Data Processing and
Quantification

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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